Cas no 256228-69-0 (1-Methyl-1H-indazole-3,7-dicarbonitrile)
1-Methyl-1H-indazole-3,7-dicarbonitrile is a heterocyclic organic compound featuring a methyl-substituted indazole core with two cyano functional groups at the 3- and 7-positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing cyano groups enhances its utility in nucleophilic substitution and cyclization reactions. Its well-defined molecular framework ensures consistent performance in the development of biologically active compounds. The compound is typically characterized by high purity and stability under standard storage conditions, facilitating its use in research and industrial applications. Its versatility and synthetic accessibility make it a preferred choice for advanced chemical synthesis.
256228-69-0 structure
Product Name:1-Methyl-1H-indazole-3,7-dicarbonitrile
CAS No:256228-69-0
MF:C10H6N4
MW:182.181440830231
CID:239076
PubChem ID:45789696
Update Time:2025-05-28
1-Methyl-1H-indazole-3,7-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1H-indazole-3,7-dicarbonitrile
- 1H-Indazole-3,7-dicarbonitrile, 1-methyl-
- 1-methylindazole-3,7-dicarbonitrile
- FT-0645614
- 256228-69-0
- 1H-Indazole-3,7-dicarbonitrile,1-methyl-
- DTXSID60671952
-
- Inchi： 1S/C10H6N4/c1-14-10-7(5-11)3-2-4-8(10)9(6-12)13-14/h2-4H,1H3
- InChI Key： NPCGIZHLEMNAFE-UHFFFAOYSA-N
- SMILES： N1(C)C2C(C#N)=CC=CC=2C(C#N)=N1
Computed Properties
- Exact Mass: 182.05900
- Monoisotopic Mass: 182.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.25
- Boiling Point: 406.7°C at 760 mmHg
- Flash Point: 199.8°C
- Refractive Index: 1.671
- PSA: 65.40000
- LogP: 1.31666
1-Methyl-1H-indazole-3,7-dicarbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-1H-indazole-3,7-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150150-1g |
1-methyl-1H-indazole-3,7-dicarbonitrile |
256228-69-0 | 95% | 1g |
$882 | 2024-07-28 | |
| Chemenu | CM150150-1g |
1-methyl-1H-indazole-3,7-dicarbonitrile |
256228-69-0 | 95% | 1g |
$830 | 2021-08-05 | |
| Alichem | A269001907-1g |
1-Methyl-1H-indazole-3,7-dicarbonitrile |
256228-69-0 | 95% | 1g |
$735.42 | 2023-09-02 |
1-Methyl-1H-indazole-3,7-dicarbonitrile Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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